Cas no 2306264-26-4 (tert-butyl 2,2-dioxo-3-oxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate)

• Product Name: tert-butyl 2,2-dioxo-3-oxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate
• CAS No: 2306264-26-4
• MF: C₁₁H₁₉NO₅S
• MW: 277.337262392044
• CID: 5107562
• Update Time: 2026-03-03

tert-butyl 2,2-dioxo-3-oxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Oxa-2-thia-1-azaspiro[4.4]nonane 2,2-dioxide, N-BOC protected
• tert-butyl 2,2-dioxo-3-oxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate

• Inchi： 1S/C11H19NO5S/c1-10(2,3)17-9(13)12-11(6-4-5-7-11)8-16-18(12,14)15/h4-8H2,1-3H3
• InChI Key： CFRQOGVGOBYOJM-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2(CCCC2)COS1(=O)=O

Additional information on tert-butyl 2,2-dioxo-3-oxa-2λ?-thia-1-azaspiro[4.4]nonane-1-carboxylate

tert-butyl 2,2-dioxo-3-oxa-2λ^?-thia-1-azaspiro[4.4]nonane-1-carboxylate (CAS No. 2306264-26-4): A Comprehensive Overview

tert-butyl 2,2-dioxo-3-oxa-2λ^?-thia-1-azaspiro[4.4]nonane-1-carboxylate, with the CAS number 2306264-26-4, is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and drug discovery. This compound belongs to the class of spirocyclic compounds, which are characterized by their fused ring systems and have been extensively studied for their diverse biological activities.

The chemical structure of tert-butyl 2,2-dioxo-3-oxa-2λ^?-thia-1-azaspiro[4.4]nonane-1-carboxylate features a spirocyclic framework with a tert-butyl group attached to a carboxylate moiety. The presence of the tert-butyl group enhances the lipophilicity of the molecule, which is crucial for its potential use in pharmaceutical applications. The spirocyclic core, combined with the thia and oxa functionalities, imparts unique chemical properties that make this compound a valuable candidate for further research and development.

Recent studies have highlighted the potential of spirocyclic compounds in drug discovery, particularly in the development of novel therapeutic agents. The spirocyclic nature of these compounds allows for the creation of rigid, conformationally restricted structures that can bind to specific biological targets with high affinity and selectivity. This is particularly important in the design of drugs that target G protein-coupled receptors (GPCRs), ion channels, and other challenging protein targets.

In the context of medicinal chemistry, tert-butyl 2,2-dioxo-3-oxa-2λ^?-thia-1-azaspiro[4.4]nonane-1-carboxylate has been explored for its potential as a scaffold for the development of new drugs. The compound's ability to modulate specific biological pathways has been investigated in several preclinical studies. For instance, research has shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory responses and cancer progression. These findings suggest that tert-butyl 2,2-dioxo-3-oxa-2λ^?-thia-1-azaspiro[4.4]nonane-1-carboxylate could serve as a lead compound for the development of novel anti-inflammatory and anticancer agents.

The synthesis of tert-butyl 2,2-dioxo-3-oxa-2λ^?-thia-1-azaspiro[4.4]nonane-1-carboxylate involves several steps, including the formation of the spirocyclic core and the introduction of functional groups such as the tert-butyl and carboxylate moieties. Advanced synthetic methods, such as transition-metal-catalyzed reactions and multicomponent reactions, have been employed to achieve high yields and stereoselectivity in the synthesis process. These synthetic strategies not only facilitate the preparation of tert-butyl 2,2-dioxo-3-oxa-2λ^?-thia-1-azaspiro[4.4]nonane-1-carboxylate but also enable the facile modification of the molecule to generate a library of analogs for further biological evaluation.

In addition to its potential therapeutic applications, tert-butyl 2,2-dioxo-3-oxa-2λ^?-thia-1-azaspiro[4.4]nonane-1-carboxylate has also been studied for its use as a building block in supramolecular chemistry. The unique structural features of this compound make it an attractive candidate for the construction of self-assembling systems and molecular machines. Recent advancements in supramolecular chemistry have demonstrated that spirocyclic compounds can be used to create complex architectures with precise control over their shape and function.

The physicochemical properties of tert-butyl 2,2-dioxo-3-oxya-thia-laza-spiro[4.4]nonane-l-carboxylic acid tert-butylester have been thoroughly characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided detailed insights into the molecular structure and conformational behavior of the compound, which are essential for understanding its biological activity and optimizing its properties for specific applications.

In conclusion, tert-butyl 2,2-dioxo-3-oxya-thia-laza-spiro[4.4]nonane-l-carboxylic acid tert-butylester (CAS No. 2306264–0–0) is a promising compound with a rich chemical structure that offers significant potential in medicinal chemistry and drug discovery. Its unique combination of spirocyclic core, tert-butyl group, and functional moieties makes it an attractive scaffold for the development of novel therapeutic agents targeting various diseases. Ongoing research continues to explore its full potential and expand our understanding of its biological activities and synthetic applications.